4-chloro-1-methyl-1H-pyrazole-5-sulfonamide
Overview
Description
4-chloro-1-methyl-1H-pyrazole-5-sulfonamide is a chemical compound with the molecular formula C4H6ClN3O2S . It has a molecular weight of 195.63 . The IUPAC name for this compound is 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide .
Molecular Structure Analysis
The molecular structure of 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide consists of a pyrazole ring which is a five-membered ring with two nitrogen atoms and three carbon atoms. One of the carbon atoms is substituted with a chlorine atom and a methyl group, and another carbon atom is substituted with a sulfonamide group .Physical And Chemical Properties Analysis
4-chloro-1-methyl-1H-pyrazole-5-sulfonamide is a powder . It has a boiling point of 405.2±55.0 °C and a density of 1.78±0.1 g/cm3 . The compound is predicted to have a pKa value of 9.50±0.60 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide involves the reaction of 4-chloro-1-methyl-1H-pyrazole with sulfamic acid in the presence of a dehydrating agent.", "Starting Materials": [ "4-chloro-1-methyl-1H-pyrazole", "sulfamic acid", "dehydrating agent (e.g. phosphorus pentoxide)" ], "Reaction": [ "To a solution of 4-chloro-1-methyl-1H-pyrazole in a suitable solvent (e.g. ethanol), add sulfamic acid and a dehydrating agent.", "Heat the mixture to reflux for several hours.", "Cool the reaction mixture and filter the resulting solid.", "Wash the solid with a suitable solvent (e.g. water) and dry to obtain the desired product, 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide." ] } | |
CAS RN |
1593693-34-5 |
Molecular Formula |
C4H6ClN3O2S |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
